5-[(tert-Butoxycarbonylamino)methyl]-2-(difluoromethyl)benzoic acid

• Molecular Formula: C14H17F2NO4
• Molecular Weight: 301.29 g/mol
• IUPAC Name: 2-(difluoromethyl)-5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]benzoic acid
• InChI: InChI=1S/C14H17F2NO4/c1-14(2,3)21-13(20)17-7-8-4-5-9(11(15)16)10(6-8)12(18)19/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key: OMZLFTWUQDZINF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=C(C=C1)C(F)F)C(=O)O

Description

5-[(tert-Butoxycarbonylamino)methyl]-2-(difluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C14H17F2NO4 and its molecular weight is 301.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Treat a solution of methyl 5-(tert-butoxycarbonylaminomethyl)-2-(difluoromethyl)benzoate (1.43 g, 4.54 mmol, 1.0 equiv) in 1,4-dioxane (20 mL) with sodium hydroxide (5 N aqueous, 1.81 mL, 9.07 mmol, 2.0 equiv), and stir the mixture at room temperature overnight. Concentrate under reduced pressure, and adjust the pH to 4 with aqueous HCl. Extract with EtOAc (2×40 mL), and wash the combined organic extracts with saturated aqueous NaCl, separate, and dry the organic phase over Na2SO4, filter, and concentrate under reduced pressure to give the title compound (1.21 g, 88%). MS (m/z) 319 (M+18).

Synthesis routes and methods II

Procedure details